2,2,3-Trinitrobutanoic acid

• CAS No.: 65308-84-1
• Molecular Formula: C4H5N3O8
• Molecular Weight: 223.10 g/mol
• IUPAC Name: 2,2,3-trinitrobutanoic acid
• InChI: InChI=1S/C4H5N3O8/c1-2(5(10)11)4(3(8)9,6(12)13)7(14)15/h2H,1H3,(H,8,9)
• InChI Key: RSLZUMATNOILSA-UHFFFAOYSA-N
• Canonical SMILES: CC(C(C(=O)O)([N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-]

Description

2,2,3-Trinitrobutanoic acid is an organic compound characterized by the presence of three nitro groups attached to a butanoic acid backbone

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,2,3-Trinitrobutanoic acid typically involves the nitration of butanoic acid derivatives. One common method includes the nitration of butanoic acid using a mixture of concentrated nitric acid and sulfuric acid under controlled temperature conditions. The reaction is highly exothermic and requires careful temperature management to prevent decomposition of the product.

Industrial Production Methods

Industrial production of 2,2,3-Trinitrobutanoic acid follows similar synthetic routes but on a larger scale. The process involves the use of continuous flow reactors to ensure precise control over reaction conditions, such as temperature and concentration of reactants. This method enhances the yield and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

2,2,3-Trinitrobutanoic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form higher oxidation state products.

Reduction: Reduction reactions typically involve the conversion of nitro groups to amino groups.

Substitution: The nitro groups can be substituted with other functional groups under specific conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as hydrogen gas in the presence of a palladium catalyst or lithium aluminum hydride are used.

Substitution: Substitution reactions often require the presence of a strong base or acid to facilitate the replacement of nitro groups.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, reduction of 2,2,3-Trinitrobutanoic acid can yield 2,2,3-triaminobutanoic acid, while oxidation can produce various carboxylic acid derivatives.

Scientific Research Applications

2,2,3-Trinitrobutanoic acid has several applications in scientific research:

Chemistry: It is used as a precursor in the synthesis of other energetic materials and as a reagent in organic synthesis.

Biology: The compound’s derivatives are studied for their potential biological activities, including antimicrobial properties.

Medicine: Research is ongoing to explore its potential use in drug development, particularly in the design of novel therapeutic agents.

Industry: It is utilized in the production of high-energy materials for various industrial applications, including propellants and explosives.

Mechanism of Action

The mechanism by which 2,2,3-Trinitrobutanoic acid exerts its effects involves the interaction of its nitro groups with molecular targets. The nitro groups can undergo redox reactions, leading to the generation of reactive intermediates that interact with cellular components. These interactions can disrupt normal cellular functions, leading to the compound’s observed effects.

Comparison with Similar Compounds

Similar Compounds

• 2,2,3-Trinitropropanoic acid
• 2,2,3-Trinitrobutane
• 2,2,3-Trinitrobutanol

Uniqueness

2,2,3-Trinitrobutanoic acid is unique due to its specific arrangement of nitro groups and the butanoic acid backbone. This structure imparts distinct chemical and physical properties, making it suitable for specific applications that similar compounds may not fulfill.